Cas no 62805-43-0 ( )

• Product Name: &nbsp
• CAS No: 62805-43-0
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 957986
• PubChem ID: 320193
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(1S,2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2-one
• CARBODINE
• (+/-)-carbodine
• (+)-Carbodine
• AC1L81PQ
• CHEMBL1089502
• NSC266519
• racemic carbodine
• Rel-4-amino-1-((1S,2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-,(1.alpha.,2.beta.,3.beta.,4.alpha.)- (PM)-
• DTXSID50313152
• NSC-266519
• SCHEMBL11496044
• 62805-43-0
•  

• Inchi： 1S/C10H15N3O4/c11-7-1-2-13(10(17)12-7)6-3-5(4-14)8(15)9(6)16/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)/t5-,6-,8-,9+/m0/s1
• InChI Key： UAZJPMMKWBPACD-UXXCCHNYSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](C[C@H]1CO)N1C(N=C(C=C1)N)=O)O

Computed Properties

• Exact Mass: 241.10635
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.38
• LogP: -1.31820